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CAS Number: 57543-41-6

This guide provides a comprehensive technical overview of 5-Methoxy-2H-chromene-3-
carbaldehyde, a heterocyclic aldehyde of interest in medicinal chemistry and synthetic organic
chemistry. This document is intended for researchers, scientists, and drug development
professionals, offering insights into its synthesis, properties, and potential applications.

Introduction and Significance

5-Methoxy-2H-chromene-3-carbaldehyde belongs to the chromene class of oxygen-
containing heterocyclic compounds. The chromene scaffold is a common motif in a vast array
of natural products and biologically active molecules, exhibiting a wide range of
pharmacological properties including antimicrobial, anticancer, and anti-inflammatory activities.
The presence of the methoxy and carbaldehyde functionalities on the chromene ring system
makes this particular molecule a versatile intermediate for the synthesis of more complex
derivatives and potential drug candidates. The strategic placement of the methoxy group at the
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5-position can influence the molecule's electronic properties and biological interactions, making
it a subject of interest for structure-activity relationship (SAR) studies in drug discovery.

Physicochemical Properties

A summary of the key physicochemical properties of 5-Methoxy-2H-chromene-3-
carbaldehyde is presented in the table below. These properties are crucial for its handling,
characterization, and application in various chemical reactions.

Property Value Source
CAS Number 57543-41-6

Molecular Formula C11H1003

Molecular Weight 190.19 g/mol

Appearance Not specified (likely a solid)

Boiling Point 349.6°C at 760 mmHg

Flash Point 156.5°C

Exact Mass 190.06300

Spectroscopic Data:

While specific, experimentally verified spectroscopic data (*H NMR, 3C NMR, IR, MS) for 5-
Methoxy-2H-chromene-3-carbaldehyde is not readily available in the public domain, the
expected spectral features can be predicted based on its structure and data from analogous
compounds.

» 1H NMR: Key signals would include a singlet for the aldehydic proton (likely downfield, ~9.5-
10.5 ppm), a singlet for the methoxy group protons (~3.8-4.0 ppm), and distinct signals for
the aromatic and pyran ring protons.

e 13C NMR: Characteristic peaks would be observed for the carbonyl carbon of the aldehyde
(~190-200 ppm), the methoxy carbon (~55-60 ppm), and the carbons of the aromatic and
pyran rings.
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» IR Spectroscopy: The spectrum would be dominated by a strong carbonyl (C=0) stretching
band from the aldehyde group (~1670-1700 cm~1) and C-O stretching bands for the ether
and methoxy groups.

o Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to
the exact mass of the compound.

Synthesis and Mechanism

The synthesis of 5-Methoxy-2H-chromene-3-carbaldehyde is anticipated to proceed via a
domino oxa-Michael/aldol condensation reaction. This approach is a well-established method
for the formation of the chromene ring system. The key starting materials for this synthesis are
2-hydroxy-6-methoxybenzaldehyde and acrolein.[1][2]

Starting Materials
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Caption: Synthetic workflow for 5-Methoxy-2H-chromene-3-carbaldehyde.
Experimental Protocol (Proposed):

The following is a proposed experimental protocol based on the synthesis of the analogous 8-
Methoxy-2H-chromene-3-carbaldehyde.[3] Optimization of reaction conditions may be
necessary to achieve a high yield of the 5-methoxy isomer.

o Reaction Setup: To a solution of 2-hydroxy-6-methoxybenzaldehyde (1.0 equivalent) in an
appropriate solvent such as 1,4-dioxane, add a base like potassium carbonate (1.0-1.5
equivalents).

» Addition of Acrolein: To the stirred mixture at room temperature, add acrolein (1.5-2.0
equivalents) dropwise.

e Reaction: Heat the reaction mixture to reflux and monitor the progress by thin-layer
chromatography (TLC) until the starting material is consumed.

o Work-up: After cooling to room temperature, pour the reaction mixture into ice-water and
extract with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

 Purification: Combine the organic layers, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure. The crude product can be purified by column
chromatography on silica gel to afford the pure 5-Methoxy-2H-chromene-3-carbaldehyde.

Applications in Drug Development and Research

While specific biological activity data for 5-Methoxy-2H-chromene-3-carbaldehyde is limited
in publicly available literature, the broader class of chromene derivatives has been extensively
investigated for various therapeutic applications. This positions our target molecule as a
valuable scaffold for the development of novel therapeutic agents.

Potential Areas of Investigation:

» Antimicrobial Agents: Numerous chromene derivatives have demonstrated significant
antibacterial and antifungal properties.[4] The aldehyde functionality of 5-Methoxy-2H-
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chromene-3-carbaldehyde can be readily converted to other functional groups, such as
imines or hydrazones, to generate a library of compounds for antimicrobial screening.

o Anticancer Agents: The chromene nucleus is a key structural feature in several compounds
with cytotoxic activity against various cancer cell lines.[5][6][7] The methoxy substitution
pattern on the aromatic ring can significantly influence the anticancer potency. Therefore,
derivatives of 5-Methoxy-2H-chromene-3-carbaldehyde could be synthesized and
evaluated for their antiproliferative effects.

o Enzyme Inhibition: Chromene-based compounds have been identified as inhibitors of various
enzymes implicated in disease, such as DNA polymerase-3 in the context of
neurodegenerative disorders.[6] The unique electronic and steric properties conferred by the
5-methoxy group could lead to selective inhibition of specific enzyme targets.
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Caption: Potential research and development pathways for 5-Methoxy-2H-chromene-3-
carbaldehyde.

Safety and Handling
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Detailed safety information for 5-Methoxy-2H-chromene-3-carbaldehyde is not available. As
with any chemical compound, it should be handled with care in a well-ventilated laboratory, and
appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat, should be worn. For detailed safety protocols, it is advisable to consult the Safety Data
Sheet (SDS) from a commercial supplier.

Conclusion

5-Methoxy-2H-chromene-3-carbaldehyde is a valuable heterocyclic building block with
significant potential for the development of novel compounds with diverse biological activities.
While specific experimental data for this particular isomer is not extensively documented, its
synthesis is feasible through established methodologies. Further research into its biological
properties is warranted to fully explore its therapeutic potential in areas such as antimicrobial
and anticancer drug discovery. This guide serves as a foundational resource to stimulate and
support such research endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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